![molecular formula C16H21N3O2 B5571962 N-cyclohexyl-2-[2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide](/img/structure/B5571962.png)
N-cyclohexyl-2-[2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-2-[2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide, also known as CHXH, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Electrophilic Aminations with Oxaziridines
Cyclohexanespiro-3'-oxaziridine transfers its NH group to various nucleophiles, enabling the synthesis of azines, hydrazines, diaziridines, and other derivatives. This method is significant for creating compounds like N-cyclohexyl-2-[2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide, offering a versatile approach to synthesizing hydrazino and hydrazine derivatives with potential applications in medicinal chemistry and material science. (Andreae & Schmitz, 1991)
Photochemical Reactions of N-alkyl-α-oxoamides
The photolysis of N-alkyl-α-oxoamides, including structures similar to N-cyclohexyl-2-[2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide, leads to oxazolidin-4-ones or β-lactams. This showcases the potential of photochemical reactions in modifying and creating complex structures, which can be applied in developing new pharmaceuticals and materials. (Aoyama, Sakamoto, & Omote, 1981)
Synthesis and Anticancer Activity
The stereoselective synthesis of thiazolidine derivatives, including compounds structurally related to N-cyclohexyl-2-[2-(4-methylbenzylidene)hydrazino]-2-oxoacetamide, has been explored. These compounds have shown significant broad anticancer activity, particularly against leukemia and colon cancer cell lines. This highlights the potential therapeutic applications of such compounds in cancer treatment. (Hassan et al., 2020)
properties
IUPAC Name |
N-cyclohexyl-N'-[(E)-(4-methylphenyl)methylideneamino]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2/c1-12-7-9-13(10-8-12)11-17-19-16(21)15(20)18-14-5-3-2-4-6-14/h7-11,14H,2-6H2,1H3,(H,18,20)(H,19,21)/b17-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEZDLRZPADIBSB-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NNC(=O)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-N'-[(E)-(4-methylphenyl)methylideneamino]oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.